molecular formula C7H8N2O2S B8670733 N-(2-thienylcarbonylamino)ethanamide

N-(2-thienylcarbonylamino)ethanamide

Cat. No.: B8670733
M. Wt: 184.22 g/mol
InChI Key: ZIQDCDSGOMDRFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-thienylcarbonylamino)ethanamide is a useful research compound. Its molecular formula is C7H8N2O2S and its molecular weight is 184.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8N2O2S

Molecular Weight

184.22 g/mol

IUPAC Name

N'-acetylthiophene-2-carbohydrazide

InChI

InChI=1S/C7H8N2O2S/c1-5(10)8-9-7(11)6-3-2-4-12-6/h2-4H,1H3,(H,8,10)(H,9,11)

InChI Key

ZIQDCDSGOMDRFJ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NNC(=O)C1=CC=CS1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of acetic hydrazide (2.63 g) and NaHCO3 (3.44 g) in a solution of dioxane (40 ml) and H2O (4 ml) was added dropwise 2-thiophenecarbonyl chloride (4.00 g) with ice-cooling. After stirring for 2 hours at ambient temperature, the mixture was diluted with AcOEt and filtered. After concentration of the filtrate, the obtained residue was crystallized from a mixture of AcOEt and hexane to give 5.38 g of N-(2-thienylcarbonylamino)ethanamide.
Quantity
2.63 g
Type
reactant
Reaction Step One
Quantity
3.44 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
4 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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